Cas no 1240586-19-9 (Tert-butyl 3-cyclopentylpiperazine-1-carboxylate)
1240586-19-9 structure
Product Name:Tert-butyl 3-cyclopentylpiperazine-1-carboxylate
CAS No:1240586-19-9
MF:C14H26N2O2
MW:254.368443965912
CID:2760275
PubChem ID:72210730
Update Time:2025-04-21
Tert-butyl 3-cyclopentylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- AB47911
- 3-CYCLOPENTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 886780-17-2
- 1240588-12-8
- (S)-3-CYCLOPENTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- AB47910
- AB47914
- 1240586-19-9
- (R)-3-CYCLOPENTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- TERT-BUTYL 3-CYCLOPENTYLPIPERAZINE-1-CARBOXYLATE
- EN300-1878935
- Tert-butyl 3-cyclopentylpiperazine-1-carboxylate
-
- Inchi: 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-8-15-12(10-16)11-6-4-5-7-11/h11-12,15H,4-10H2,1-3H3
- InChI Key: PKFRBQGRHHLBGM-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCNC(C1)C1CCCC1)=O
Computed Properties
- Exact Mass: 254.199428076Da
- Monoisotopic Mass: 254.199428076Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.6Ų
Tert-butyl 3-cyclopentylpiperazine-1-carboxylate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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